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Introduction

The Chronic Liver Disease Questionnaire (CLDQ) is a widely utilized, disease-specific patient-
reported outcome (PRO) instrument designed to measure the health-related quality of life
(HRQL) in individuals with chronic liver disease.[1][2] The standard CLDQ consists of 29 items,
each rated on a 7-point Likert scale, assessing the patient's experiences over the preceding
two weeks.[3][4] A higher score indicates a better health status.[5][6] The 29 items are
categorized into six distinct domains: Abdominal Symptoms, Fatigue, Systemic Symptoms,
Activity, Emotional Function, and Worry.[3][7] This document provides a detailed protocol for
calculating the overall CLDQ score from the individual domain scores, facilitating standardized
assessment in clinical research and drug development.

Data Presentation: CLDQ Domain Structure

For accurate calculation of domain scores, the distribution of the 29 items across the six
domains must be known. The following table outlines this structure.[8]
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Item Numbers on

Domain Number of Items . .
Questionnaire

Abdominal Symptoms 3 1,5,17

Fatigue 5 2,4,8,11,13

Systemic Symptoms 5 3,6, 21, 23, 27

Activity 5 7,9, 10, 14, 19

Emotional Function 8 12, 15, 16, 20, 24, 26, 28, 29

Worry 3 18, 22, 25

Experimental Protocol: Calculating the Overall
CLDQ Score

The calculation of the overall CLDQ score is a two-step process involving the initial calculation
of individual domain scores followed by the aggregation of these scores.

Step 1: Calculating Individual Domain Scores

e Item Scoring: Each of the 29 items on the CLDQ is scored on a 7-point Likert scale, where 1
represents the most significant impairment (e.g., "all of the time") and 7 represents the least
impairment (e.g., "none of the time").[3]

» Domain Score Calculation: The score for each of the six domains is calculated by summing
the scores of all items within that domain and then dividing by the number of items in that
domain.[8][9]

o Formula:Domain Score = (Sum of item scores in the domain) / (Number of items in the

domain)
Step 2: Calculating the Overall CLDQ Score

o Overall Score Calculation: The overall CLDQ score is the mean of the six individual domain
scores.[3][9]
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o Formula:Overall CLDQ Score = (Sum of all six domain scores) / 6

Sample Data and Calculation

To illustrate the scoring protocol, the following table presents hypothetical data for three

subjects.

Subject
ID

Abdomi
nal
Sympto
ms
Score

Worry
Score

Overall
CLDQ
Score

SUB-001

4.33

5.67

4.69

SUB-002

3.67

4.33

3.48

SUB-003

6.00

6.00

5.92

Example Calculation for SUB-001: Overall CLDQ Score = (4.33 + 3.80 + 4.60 + 5.00 + 4.75 +

5.67)/6=28.15/6=4.69

Visualization of the CLDQ Scoring Workflow

The following diagram illustrates the logical flow from the patient responses to the final overall
CLDQ score.
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Caption: Workflow for Calculating the Overall CLDQ Score.

Conclusion
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The Chronic Liver Disease Questionnaire provides a nuanced and comprehensive assessment
of patient well-being. By following this standardized protocol for calculating domain and overall
scores, researchers and clinicians can ensure consistency and comparability of CLDQ data
across different studies and patient populations, ultimately leading to more robust and reliable
insights in the field of hepatology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1396496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1396496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

